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Compound of Interest

Compound Name: Lauryl Laurate

Cat. No.: B087604

An In-depth Overview of the Physicochemical Properties, Synthesis, and Potential Applications
of a Key Long-Chain Ester

Dodecyl dodecanoate, also known by its common name lauryl laurate, is a saturated wax
ester formed from the esterification of dodecanoic acid (lauric acid) and dodecan-1-ol (dodecyl
alcohol). As a long-chain fatty acid ester, it possesses distinct physical and chemical properties
that make it a compound of interest in various scientific and industrial fields, including
cosmetics, materials science, and potentially, drug delivery and formulation. This technical
guide provides a detailed examination of dodecyl dodecanoate, focusing on its core properties,
experimental protocols for its synthesis and analysis, and its emerging relevance in
pharmaceutical sciences.

Core Physicochemical Properties

The physicochemical characteristics of dodecyl dodecanoate are fundamental to its application
and behavior in various systems. These properties are summarized in the table below,
providing a clear reference for researchers.
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Property Value

Molecular Formula C24H4802

Molecular Weight 368.64 g/mol

CAS Number 13945-76-1

Appearance Off-white waxy solid[1]

Melting Point 25.00 - 27.00 °C[1][2]

Boiling Point 414.00 to 415.00 °C (estimated)[2]

Density 0.860 £ 0.06 g/ml[1]

Solubility Insoluble in water; Soluble in alcohol and oils[1]
[2]

Synonyms Lauryl laurate, Dodecanoic acid, dodecyl ester,

Dodecyl laurate, Lauric acid, dodecyl ester[3]

Experimental Protocols

The synthesis and analysis of dodecyl dodecanoate can be achieved through various

established laboratory methods. The following sections detail common experimental protocols.

Synthesis of Dodecyl Dodecanoate

1. Fischer Esterification (Chemical Synthesis)

This classic method involves the acid-catalyzed reaction between dodecanoic acid and

dodecanol.

o Materials: Dodecanoic acid, dodecanol, a strong acid catalyst (e.qg., sulfuric acid or p-

toluenesulfonic acid), and a non-polar solvent for azeotropic water removal (e.g., toluene).

e Procedure:

o In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine equimolar amounts of dodecanoic acid and dodecanol in toluene.
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o Add a catalytic amount of sulfuric acid.

o Heat the mixture to reflux. The water produced during the esterification will be collected in
the Dean-Stark trap.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting material is consumed.

o Upon completion, cool the reaction mixture and neutralize the acid catalyst with a wash of
saturated sodium bicarbonate solution.

o Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure to yield the crude dodecyl dodecanoate,
which can be further purified by recrystallization or column chromatography.[4][5]
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Fischer Esterification Workflow for Dodecyl Dodecanoate Synthesis.

2. Lipase-Catalyzed Esterification (Enzymatic Synthesis)
This method offers a greener alternative with milder reaction conditions and higher selectivity.

o Materials: Dodecanoic acid, dodecanol, and an immobilized lipase (e.g., from Candida
antarctica).

e Procedure:

o Combine dodecanoic acid and dodecanol in a suitable reaction vessel, typically in a 1:1 to
1:1.2 molar ratio.
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Add the immobilized lipase (5-10% wi/w of total substrates).
The reaction can be run solvent-free or in a non-polar organic solvent.
Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant stirring.

To drive the reaction to completion, remove the water produced, either by conducting the
reaction under vacuum or by adding molecular sieves.

Monitor the reaction by analyzing the fatty acid content via titration or GC.
Once the desired conversion is achieved, separate the enzyme by filtration.
If a solvent was used, remove it under reduced pressure.

Wash the crude product with a dilute alkaline solution to remove unreacted fatty acids,
followed by a water wash to neutrality.

Dry the final product over an anhydrous salt like sodium sulfate.[4][6][7]

Analytical Methodologies

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of dodecyl dodecanoate.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

o Sample Preparation: Dissolve the sample in a suitable volatile organic solvent.

» Typical GC Conditions:

[¢]

[e]

o

Column: A non-polar capillary column is typically used.
Injector Temperature: 250-300°C.

Oven Temperature Program: A temperature gradient is employed, starting at a lower
temperature and ramping up to elute the high-boiling point ester.
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e Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic
fragmentation patterns of a long-chain ester.

2. Fourier-Transform Infrared Spectroscopy (FT-IR)
FT-IR is used to identify the functional groups present in the molecule.
e Instrumentation: An FT-IR spectrometer.

o Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., KBr) or

as a KBr pellet.
o Expected Absorptions:
o Astrong C=0 stretching vibration of the ester group around 1740 cm~1.
o Strong C-H stretching vibrations from the long alkyl chains in the 2850-2960 cm~1 region.

o A C-O stretching band in the 1150-1250 cm~! region.[6]
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Analytical Workflow for Dodecyl Dodecanoate
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Workflow for the Analysis of Dodecyl Dodecanoate.

Relevance in Drug Development and Biological
Activity
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While direct research on the biological activity of dodecyl dodecanoate is limited, its constituent
molecules and the broader class of wax esters suggest potential areas of interest for drug
development professionals.

Potential as a Formulation Excipient

The lipophilic nature and solid-state properties of dodecyl dodecanoate make it a candidate for
use in advanced drug delivery systems. Similar long-chain esters are utilized in the formulation
of:

» Solid Lipid Nanoparticles (SLNs): These are colloidal carriers with a solid lipid core. Dodecyl
dodecanoate could serve as the solid lipid matrix, encapsulating hydrophobic drugs to
enhance their bioavailability and provide controlled release.

e Nanostructured Lipid Carriers (NLCs): A second generation of lipid nanoparticles, NLCs are
composed of a blend of solid and liquid lipids. This creates imperfections in the crystal lattice,
which can lead to higher drug loading capacity and reduced drug expulsion during storage
compared to SLNs.[8]

Potential for Biological Activity and Signaling Pathway
Modulation

The biological activity of dodecyl dodecanoate has not been extensively studied. However, its
hydrolysis in vivo would release dodecanoic acid (lauric acid) and dodecanol, both of which
have known biological effects.

Notably, lauric acid has been shown to modulate the Toll-like receptor-4 (TLR4) signaling
pathway. Saturated fatty acids like lauric acid can act as agonists for TLR4, leading to the
activation of downstream signaling cascades involving MyD88 and PI3K/AKT. This activation
can induce the expression of inflammatory mediators. This suggests that dodecyl dodecanoate,
as a metabolic precursor to lauric acid, could potentially influence inflammatory responses
through this pathway.[9]
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Potential Signaling Pathway Modulation by Lauric Acid.

Safety and Handling

Specific safety data for dodecyl dodecanoate is not extensively documented. However, based
on data for similar compounds, it is expected to have a low toxicity profile. Standard laboratory
safety precautions, including the use of personal protective equipment such as safety glasses,
gloves, and a lab coat, should be observed. It should be handled in a well-ventilated area, and
storage should be in a cool, dry place away from oxidizing agents.[7]
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In conclusion, dodecyl dodecanoate is a well-characterized long-chain ester with established
physicochemical properties. While its primary applications have been in the cosmetics industry,
its characteristics suggest potential for use in pharmaceutical formulations, particularly in drug
delivery systems for hydrophobic active ingredients. Further research into its biological
activities, especially in relation to the known signaling pathway modulation by its constituent,
lauric acid, is warranted. The experimental protocols outlined in this guide provide a solid
foundation for researchers to synthesize, analyze, and explore the potential of this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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